Cas no 1247401-56-4 (n-Methyl-N-((2-((propylamino)methyl)thiazol-4-yl)methyl)propan-1-amine)

• Product Name: n-Methyl-N-((2-((propylamino)methyl)thiazol-4-yl)methyl)propan-1-amine
• CAS No: 1247401-56-4
• MF: C₁₂H₂₃N₃S
• MW: 241.396121263504
• CID: 5273396
• Update Time: 2025-08-05

n-Methyl-N-((2-((propylamino)methyl)thiazol-4-yl)methyl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• methyl(propyl)({2-[(propylamino)methyl]-1,3-thiazol-4-yl}methyl)amine
• n-Methyl-N-((2-((propylamino)methyl)thiazol-4-yl)methyl)propan-1-amine
• 2,4-Thiazoledimethanamine, N4-methyl-N2,N4-dipropyl-

• Inchi： 1S/C12H23N3S/c1-4-6-13-8-12-14-11(10-16-12)9-15(3)7-5-2/h10,13H,4-9H2,1-3H3
• InChI Key： UBMORVRMDBXBIB-UHFFFAOYSA-N
• SMILES： S1C=C(CN(C)CCC)N=C1CNCCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 8
• Complexity: 178
• XLogP3: 2
• Topological Polar Surface Area: 56.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4-disubstituted thiazoles

Additional information on n-Methyl-N-((2-((propylamino)methyl)thiazol-4-yl)methyl)propan-1-amine

Introduction to n-Methyl-N-((2-((propylamino)methyl)thiazol-4-yl)methyl)propan-1-amine and Its Significance in Modern Chemical Biology

N-Methyl-N-((2-((propylamino)methyl)thiazol-4-yl)methyl)propan-1-amine, a compound with the CAS number 1247401-56-4, represents a fascinating molecule in the realm of chemical biology. This compound, characterized by its intricate structure, has garnered attention for its potential applications in pharmaceutical research and drug development. The molecular framework of this compound incorporates several key functional groups, including a thiazole ring and various amine functionalities, which contribute to its unique chemical properties and biological activities.

The thiazole moiety, a heterocyclic compound containing sulfur and nitrogen, is well-documented for its presence in numerous bioactive natural products and pharmaceuticals. In particular, thiazole derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The specific arrangement of atoms in the thiazole ring of n-Methyl-N-((2-((propylamino)methyl)thiazol-4-yl)methyl)propan-1-amine enhances its ability to interact with biological targets, making it a promising candidate for further investigation.

One of the most intriguing aspects of this compound is its complex amine structure. The presence of multiple amine groups allows for diverse interactions with biological systems, including enzymes and receptors. These interactions are critical for modulating cellular processes and can be leveraged to develop novel therapeutic agents. Recent studies have highlighted the importance of amine-based compounds in drug discovery, particularly due to their ability to form stable hydrogen bonds and participate in hydrophobic interactions.

In the context of modern pharmaceutical research, the synthesis and characterization of n-Methyl-N-((2-((propylamino)methyl)thiazol-4-yl)methyl)propan-1-amine are of significant interest. Advanced synthetic methodologies have enabled the precise construction of this molecule, allowing researchers to explore its biological activity in greater detail. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography have been instrumental in elucidating its structure and understanding its conformational dynamics.

The biological activity of n-Methyl-N-((2-((propylamino)methyl)thiazol-4-yl)methyl)propan-1-amine has been a focus of numerous preclinical studies. These studies aim to identify potential therapeutic applications by evaluating the compound's interaction with various biological targets. For instance, preliminary research suggests that this compound may exhibit inhibitory effects on certain enzymes implicated in inflammatory diseases. Additionally, its structural features could make it a valuable scaffold for designing new drugs targeting neurological disorders.

The propylamino group in the molecular structure of this compound adds another layer of complexity and functionality. This group can influence both the physical properties of the molecule, such as solubility and melting point, as well as its biological interactions. The ability to fine-tune these properties through structural modifications is crucial for optimizing drug candidates. Researchers are exploring various derivatives of n-Methyl-N-((2-((propylamino)methyl)thiazol-4-yl)methyl)propan-1-amine to enhance its efficacy and reduce potential side effects.

Recent advancements in computational chemistry have also played a pivotal role in studying this compound. Molecular modeling techniques allow researchers to predict how n-Methyl-N-((2-(propylamino)methyl)thiazol-4-ylylmethyl)propane 1-amine interacts with biological targets at an atomic level. These simulations provide valuable insights into the binding affinity and mechanism of action, guiding experimental design and optimization efforts.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its unique chemical properties make it suitable for use in materials science and biotechnology. For example, derivatives of thiazole-based compounds have been explored as components in organic electronics and sensors due to their electron-rich structures. The amine functionalities can also be utilized to develop novel polymers with enhanced mechanical or thermal properties.

In conclusion, n-Methyl-N-(2-(propylamino)methylthiazol 4 yl methyl) propan 1 amine represents a significant advancement in chemical biology research. Its complex structure and diverse functional groups offer numerous opportunities for developing new therapeutic agents and materials with tailored properties. As research continues to uncover the full potential of this compound, it is likely to play an increasingly important role in both academic and industrial settings.